5,12-Bis((triisopropylsilyl)ethynyl)tetracene
Overview
Description
5,12-Bis((triisopropylsilyl)ethynyl)tetracene is a chemical compound with the molecular formula C40H52Si2 . It has been studied for its potential applications in solar energy conversion .
Molecular Structure Analysis
The molecular structure of 5,12-Bis((triisopropylsilyl)ethynyl)tetracene consists of 40 carbon atoms, 52 hydrogen atoms, and 2 silicon atoms . The exact mass of the molecule is 588.36075473 g/mol .Chemical Reactions Analysis
5,12-Bis((triisopropylsilyl)ethynyl)tetracene has been studied in the context of singlet fission, a process whereby a photogenerated singlet exciton splits into two spin-correlated triplet excitons . This process can potentially boost the efficiency of solar energy conversion .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,12-Bis((triisopropylsilyl)ethynyl)tetracene include a molecular weight of 589.0 g/mol, zero hydrogen bond donor count, zero hydrogen bond acceptor count, and a rotatable bond count of 10 . The topological polar surface area is 0 Ų .Scientific Research Applications
- Applications : Researchers have explored its use in organic light-emitting diodes (OLEDs), organic thin-film transistors (OTFTs), and dye-sensitized solar cells (DSSCs) .
- Quantum Transport : The compound’s electronic properties make it relevant for quantum transport studies .
- In Vivo Imaging : Researchers explore its use in non-invasive in vivo imaging of biological tissues .
Optoelectronic Materials
Organic Semiconductors
Molecular Electronics
Biomedical Imaging
Materials Science
Chemical Sensors
Mechanism of Action
Target of Action
5,12-Bis((triisopropylsilyl)ethynyl)tetracene is primarily used in optoelectronic applications . Its primary targets are inorganic quantum dots (QDs), where it acts as a transmitter ligand .
Mode of Action
The compound facilitates the transfer of triplet energy between inorganic QDs and organic materials . This is achieved through the thiol anchoring group, which can achieve quantitative triplet energy transfer yields in a PbS QD system .
Biochemical Pathways
The compound plays a fundamental role in many optoelectronic applications based on nanocomposites . It is involved in the process of singlet fission-based photon multiplication, where it generates triplets in solution that transfer to the PbS QDs via the thiol ligand .
Pharmacokinetics
Its storage temperature is recommended to be at room temperature in a sealed, dry environment .
Result of Action
The result of the compound’s action is the efficient transfer of triplet energy. This leads to higher photoluminescence quantum yields, especially in the PbS/TET-SH system .
Action Environment
The action of 5,12-Bis((triisopropylsilyl)ethynyl)tetracene can be influenced by environmental factors such as solvent polarity . The compound shows increased thermal stability compared to its traditional carboxylic acid counterpart .
Future Directions
The future directions of research on 5,12-Bis((triisopropylsilyl)ethynyl)tetracene could involve further exploration of its potential in enhancing photovoltaic energy conversion . Specifically, research could focus on designing endothermic singlet-fission materials that avoid excimer formation, thus allowing singlet fission to reach its full potential .
properties
IUPAC Name |
tri(propan-2-yl)-[2-[12-[2-tri(propan-2-yl)silylethynyl]tetracen-5-yl]ethynyl]silane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H52Si2/c1-27(2)41(28(3)4,29(5)6)23-21-37-35-19-15-16-20-36(35)38(22-24-42(30(7)8,31(9)10)32(11)12)40-26-34-18-14-13-17-33(34)25-39(37)40/h13-20,25-32H,1-12H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHIWZTMMQIHUNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C#CC1=C2C=CC=CC2=C(C3=CC4=CC=CC=C4C=C31)C#C[Si](C(C)C)(C(C)C)C(C)C)(C(C)C)C(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H52Si2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70730463 |
Source
|
| Record name | [Tetracene-5,12-diyldi(ethyne-2,1-diyl)]bis[tri(propan-2-yl)silane] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70730463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
589.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,12-Bis((triisopropylsilyl)ethynyl)tetracene | |
CAS RN |
628316-50-7 |
Source
|
| Record name | [Tetracene-5,12-diyldi(ethyne-2,1-diyl)]bis[tri(propan-2-yl)silane] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70730463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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